Cas no 1246815-27-9 (2,5-Deoxyfructosazine-13C4)

• Product Name: 2,5-Deoxyfructosazine-13C4
• CAS No: 1246815-27-9
• MF: C₁₂H₂₀N₂O₇
• MW: 308.267023086548
• CID: 2247371
• Update Time: 2025-10-30

2,5-Deoxyfructosazine-13C4 Chemical and Physical Properties

Names and Identifiers

• 2,5-Deoxyfructosazine-13C4

• Inchi： 1S/C12H20N2O7/c15-4-9(18)8(17)1-6-2-14-7(3-13-6)11(20)12(21)10(19)5-16/h2-3,8-12,15-21H,1,4-5H2/t8-,9+,10+,11+,12+/m0/s1/i2+1,3+1,6+1,7+1
• InChI Key： FBDICDJCXVZLIP-ORHSJBJQSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([13C]1[13CH]=N[13C](=[13CH]N=1)C[C@@H]([C@@H](CO)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 297
• Topological Polar Surface Area: 167

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-Deoxyfructosazine-13C4

2,5-Deoxyfructosazine-13C4: A Comprehensive Overview

The compound with CAS No. 1246815-27-9, known as 2,5-Deoxyfructosazine-13C4, is a highly specialized organic molecule that has garnered significant attention in the fields of biochemistry and molecular biology. This compound is a derivative of fructosamine, a well-known intermediate in the Maillard reaction, which plays a critical role in the formation of advanced glycation end products (AGEs). The deoxy modification in its structure introduces unique properties that make it an invaluable tool for studying glycation processes and their implications in human health and disease.

Fructosamine itself is a product of the nonenzymatic glycation of amino groups of proteins with reducing sugars, such as glucose. However, 2,5-Deoxyfructosazine-13C4 differs from its parent compound by the removal of two hydroxyl groups at positions 2 and 5 on the fructose moiety. This structural alteration not only stabilizes the molecule but also enhances its reactivity under certain conditions. Recent studies have demonstrated that this compound serves as an excellent model for investigating the early stages of glycation, providing insights into the mechanisms underlying AGE formation.

The 13C4 designation in the name refers to the presence of four carbon atoms labeled with carbon-13 isotopes. This isotopic labeling is particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry studies, enabling researchers to track the molecule's behavior during biochemical reactions with unprecedented precision. For instance, researchers have utilized 2,5-Deoxyfructosazine-13C4 to study the kinetics of glycation in vitro and in vivo, shedding light on how different environmental factors influence these processes.

One of the most exciting applications of 2,5-Deoxyfructosazine-13C4 lies in its potential to improve our understanding of diabetes-related complications. Chronic hyperglycemia in diabetic patients leads to excessive glycation of proteins, which contributes to the development of complications such as retinopathy, nephropathy, and neuropathy. By studying deoxyfructosazine, scientists can identify novel therapeutic targets aimed at modulating glycation pathways and reducing AGE accumulation.

Recent advancements in analytical techniques have further enhanced our ability to characterize 2,5-Deoxyfructosazine-13C4. For example, high-resolution mass spectrometry has been employed to determine its exact molecular weight and confirm its isotopic composition. Additionally, computational modeling has provided insights into the molecule's three-dimensional structure and its interactions with biomolecules such as proteins and enzymes.

The synthesis of 2,5-Deoxyfructosazine-13C4 involves a multi-step process that combines organic synthesis with isotopic labeling techniques. Researchers typically start with fructose or one of its derivatives and introduce the necessary modifications through carefully controlled chemical reactions. The incorporation of carbon-13 isotopes requires precise stoichiometric control to ensure uniform labeling across all four designated carbon atoms.

In terms of stability, 2,5-Deoxyfructosazine-13C4 exhibits remarkable resistance to thermal degradation compared to its non-deoxygenated counterpart. This property makes it ideal for use in long-term biochemical studies where maintaining sample integrity is crucial. Furthermore, its solubility properties have been optimized for various experimental conditions, allowing it to be used in both aqueous and organic solvents.

From an applications standpoint, 2,5-Deoxyfructosazine-13C4 has found utility in several areas beyond basic research. For instance, it serves as a reference standard for quality control in clinical assays measuring fructosamine levels in blood samples. Its use as a tracer molecule in metabolic studies has also provided valuable data on glucose metabolism and protein turnover rates.

Looking ahead, ongoing research into deoxyfructosazine derivatives is expected to yield new insights into their therapeutic potential. For example, efforts are underway to develop analogs that can selectively inhibit harmful glycation pathways while sparing beneficial ones. Such compounds could form the basis for novel anti-diabetic therapies or adjunctive treatments for conditions associated with excessive AGE formation.

In conclusion, CAS No 1246815-27-9, or 2,5-Deoxyfructosazine-13C4, represents a powerful tool for advancing our understanding of glycation biology. Its unique structural features and isotopic labeling make it an indispensable asset for researchers across multiple disciplines. As technology continues to evolve and new applications emerge, this compound will undoubtedly play an even more pivotal role in shaping future discoveries in biochemistry and medicine.